Cas no 2228803-14-1 (2-2-(pyrrolidin-1-yl)phenylethane-1-sulfonyl fluoride)

• Product Name: 2-2-(pyrrolidin-1-yl)phenylethane-1-sulfonyl fluoride
• CAS No: 2228803-14-1
• MF: C₁₂H₁₆FNO₂S
• MW: 257.324345588684
• CID: 5970146
• PubChem ID: 165657663
• Update Time: 2025-06-27

2-2-(pyrrolidin-1-yl)phenylethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-2-(pyrrolidin-1-yl)phenylethane-1-sulfonyl fluoride
• EN300-2003883
• 2228803-14-1
• 2-[2-(pyrrolidin-1-yl)phenyl]ethane-1-sulfonyl fluoride

• Inchi： 1S/C12H16FNO2S/c13-17(15,16)10-7-11-5-1-2-6-12(11)14-8-3-4-9-14/h1-2,5-6H,3-4,7-10H2
• InChI Key： NFXAJJUZTYZANW-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC=CC=1N1CCCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 257.08857809g/mol
• Monoisotopic Mass: 257.08857809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-2-(pyrrolidin-1-yl)phenylethane-1-sulfonyl fluoride

Introduction to 2-2-(pyrrolidin-1-ylphenylethane-1-sulfonyl fluoride) and Its Applications in Modern Chemical Biology

2-2-(pyrrolidin-1-ylphenylethane-1-sulfonyl fluoride) (CAS No: 2228803-14-1) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motif, serves as a versatile intermediate in the synthesis of biologically active molecules. The presence of both a pyrrolidin-1-yl group and a sulfonyl fluoride moiety makes it particularly valuable for medicinal chemists seeking to develop novel therapeutic agents.

The pyrrolidin-1-yl group is a common pharmacophore in drug discovery due to its ability to enhance binding affinity and selectivity. Its cyclic structure provides a rigid framework that can interact favorably with biological targets, while its nitrogen atom offers opportunities for hydrogen bonding. In contrast, the sulfonyl fluoride group is known for its reactivity, making it an excellent handle for further functionalization. This combination of features allows researchers to design molecules with tailored properties for specific applications.

In recent years, the development of tools for modulating protein-protein interactions has been a major focus in drug discovery. 2-2-(pyrrolidin-1-ylphenylethane-1-sulfonyl fluoride) has emerged as a key building block in this area. Its ability to serve as a linker between two pharmacophores has enabled the creation of molecules that can disrupt or enhance protein interactions with high precision. For instance, researchers have utilized this compound to develop inhibitors of kinases, which are critical targets in oncology and inflammatory diseases.

The sulfonyl fluoride group in 2-2-(pyrrolidin-1-ylphenylethane-1-sulfonyl fluoride) also plays a crucial role in its utility as a crosslinking agent. Sulfonyl fluorides are known to undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups at specific positions within a molecule. This reactivity has been leveraged in the development of probes for studying protein structure and dynamics. Such probes can provide valuable insights into the mechanisms of biological processes, which is essential for rational drug design.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in the development of small molecule drugs. The structural features of 2-2-(pyrrolidin-1-ylphenylethane-1-sulfonyl fluoride) make it an ideal candidate for generating libraries of compounds for high-throughput screening. By systematically varying the substituents on the pyrrolidin-1-yl group and other parts of the molecule, researchers can identify novel lead compounds with desirable pharmacological properties.

In addition to its role in drug discovery, 2-2-(pyrrolidin-1-ylphenylethane-1-sulfonyl fluoride) has found applications in materials science and catalysis. The unique electronic properties of its structure make it useful as a ligand in transition metal catalysis, where it can facilitate various organic transformations. Furthermore, its ability to form stable complexes with metals has led to its use in designing sensors and catalysts for environmental monitoring and industrial processes.

The synthesis of 2-2-(pyrrolidin-1-ylphenylethane-1-sulfonyl fluoride) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, are often employed to construct the desired framework efficiently. The growing interest in this compound has spurred research into more efficient synthetic routes, which could further enhance its accessibility for industrial applications.

The safety profile of 2-2-(pyrrolidin-1-ylphenylethane-1-sulfonyl fluoride) is another important consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures should be followed to minimize exposure during synthesis and use. Researchers must adhere to good laboratory practices (GLP) and employ appropriate personal protective equipment (PPE) when working with this compound.

In conclusion, 2-2-(pyrrolidin-1-ylium)phenylethane sulfonylfluoride (CAS No: 22288031401) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an invaluable tool for developing novel therapeutics, probes for biological studies, and materials with specialized functions. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.